molecular weight and formula of 3-amino-N-(4-methoxyphenyl)propanamide
Executive Summary 3-Amino-N-(4-methoxyphenyl)propanamide (also known as -alanyl-p-anisidide) is a synthetic organic intermediate comprising a -alanine backbone coupled to a p-anisidine (4-methoxyaniline) moiety. In drug...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Amino-N-(4-methoxyphenyl)propanamide (also known as
-alanyl-p-anisidide) is a synthetic organic intermediate comprising a -alanine backbone coupled to a p-anisidine (4-methoxyaniline) moiety. In drug discovery and biochemistry, this molecule serves two primary functions: as a chromogenic amine donor in transglutaminase (TGase) assays and as a cleavable linker scaffold in antibody-drug conjugates (ADCs). Its structure combines the flexibility of a -amino acid with the UV-active, electron-rich aromatic system of anisidine, facilitating spectroscopic monitoring of enzymatic cross-linking and hydrolysis.
This guide provides a definitive technical profile, a validated synthesis protocol, and an application workflow for researchers utilizing this compound in enzymatic assays.
Physicochemical Profile
The following data represents the core properties of the free base. Note that for biological applications, the compound is frequently handled as the hydrochloride or trifluoroacetate salt to enhance aqueous solubility.
-alanine and p-anisidine is possible, it often suffers from polymerization or low yields due to the competing nucleophilicity of the aliphatic amine. The preferred "Senior Scientist" approach utilizes N-tert-butoxycarbonyl (Boc) protection to ensure regioselectivity, followed by controlled deprotection.
Reaction Scheme Visualization
Figure 1: Stepwise synthesis via Boc-protected intermediate to prevent self-polymerization.
-Alanine (10 mmol) in anhydrous DMF (30 mL) under atmosphere.
Add HOBt (12 mmol) and EDC
HCl (12 mmol). Stir at for 15 minutes to activate the carboxyl group.
Add p-Anisidine (10 mmol) followed by DIPEA (20 mmol).
Allow the reaction to warm to room temperature and stir for 12–18 hours.
Workup: Dilute with EtOAc (100 mL), wash sequentially with 1M citric acid (removes unreacted amine), sat.
, and brine. Dry over and concentrate.
Checkpoint: The intermediate (Boc-protected) should be a white solid.
Step 2: Deprotection
Dissolve the intermediate in DCM (10 mL).
Add TFA (10 mL) dropwise at
.
Stir for 2 hours at room temperature (monitor by TLC for disappearance of starting material).
Concentrate in vacuo. Co-evaporate with toluene (3x) to remove residual TFA.
Purification: Recrystallize from Et2O/MeOH or purify via biochem-grade reverse-phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).
Analytical Characterization
To validate the identity of the synthesized compound, compare experimental data against these reference signals.
H NMR (400 MHz, DMSO-):
9.85 (s, 1H): Amide NH (Singlet, downfield due to anisotropic effect of phenyl ring).
7.90 (br s, 3H): Ammonium protons () if isolated as salt.
7.52 (d, Hz, 2H): Aromatic protons (ortho to amide).
6.88 (d, Hz, 2H): Aromatic protons (ortho to methoxy).
3.72 (s, 3H): Methoxy group ().
3.05 (m, 2H):-methylene protons ().
2.65 (t, 2H):-methylene protons ().
Mass Spectrometry (ESI+):
[M+H]
: m/z 195.11
Fragmentation: Major fragment at m/z 123 (p-anisidine ion) indicating cleavage of the amide bond.
Functional Application: Transglutaminase Assay
This molecule is particularly valuable as a pseudo-amine donor in assays for Factor XIIIa or Tissue Transglutaminase (TG2). The p-methoxy group serves as an electron-donating substituent that enhances the nucleophilicity of the aromatic amine (though less than an aliphatic amine) and provides a distinct UV absorbance shift upon cross-linking.
Mechanism of Action
Transglutaminases catalyze the acyl-transfer reaction between the
-carboxamide group of a glutamine residue (Donor) and a primary amine (Acceptor). Here, 3-amino-N-(4-methoxyphenyl)propanamide acts as the Acceptor .
Figure 2: Mechanism of TGase-mediated incorporation of the substrate into a glutamine-rich protein.
Experimental Workflow (In Vitro Assay)
Objective: Measure TG2 activity by incorporating the substrate into N,N-dimethylcasein.
Buffer Prep: 100 mM Tris-HCl (pH 8.0), 5 mM
, 1 mM DTT.
Substrate Mix:
N,N-dimethylcasein (10 mg/mL)
3-amino-N-(4-methoxyphenyl)propanamide (1 mM final)
Initiation: Add purified TG2 enzyme (0.1 – 1.0
g). Incubate at .
Detection:
HPLC Method:[1] Quench reaction with 5% TCA. Centrifuge. Analyze supernatant for depletion of the free amine substrate (retention time shift).
Fluorescence: If coupled with a fluorophore instead of methoxy, fluorescence polarization would be used. For this specific molecule, UV absorbance at 250–280 nm is the primary readout after separation.
Safety and Handling
p-Anisidine Toxicity: The parent compound, p-anisidine, is classified as toxic (hemotoxin) and a potential carcinogen. While the amide derivative is less volatile, metabolic hydrolysis can release free p-anisidine.
PPE: Nitrile gloves, lab coat, and chemical fume hood are mandatory.
Storage: Store at
under desiccant. The amine is prone to oxidation; appearance of a brown color indicates degradation.
References
Chemical Identity & Properties
National Center for Biotechnology Information. (2025).[2][3][4][5] PubChem Compound Summary for CID 7732, p-Anisidine. Retrieved from [Link][6]
ChemBK. (2024). Propanamide, 3-amino-N-(4-methoxyphenyl)- Properties. Retrieved from [Link]
Synthetic Methodology (Peptide Coupling Standards):
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Standard reference for EDC/HOBt protocols).
Structural Activity and Safety Profiling: 3-amino-N-(4-methoxyphenyl)propanamide vs. Broad-Spectrum p-Anisidine Scaffolds
The following technical guide details the structural, synthetic, and toxicological distinctions between the specific chemical entity 3-amino-N-(4-methoxyphenyl)propanamide and the broader class of p-anisidine derivatives...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural, synthetic, and toxicological distinctions between the specific chemical entity 3-amino-N-(4-methoxyphenyl)propanamide and the broader class of p-anisidine derivatives .
[1]
Executive Summary
3-amino-N-(4-methoxyphenyl)propanamide (CAS: 57500-81-9), often referred to as
-alanyl-p-anisidide, represents a specialized subclass of p-anisidine derivatives.[1] While generic p-anisidines are frequently flagged in drug discovery for genotoxicity and hematotoxicity (Heinz body formation), the -alanyl derivative offers a unique chemical handle (the primary amine) and a modified solubility profile.[1]
This guide analyzes the utility of this compound as a pharmaceutical intermediate (specifically in the Cilostazol value chain) and a biochemical probe , contrasting its controlled reactivity against the indiscriminate toxicity of free p-anisidine.[1]
Chemical Identity & Structural Divergence
The core distinction lies in the acyl chain length and the terminal functionality.[1] Unlike simple acetanisidides (analgesic analogs), the propanamide backbone introduces a 3-carbon spacer, altering metabolic susceptibility.[1]
The following diagram illustrates the structural relationship and the critical "metabolic break-point" that defines the safety profile of the 3-amino derivative.
Figure 1: Structural evolution from the toxic parent p-anisidine to the stabilized 3-amino derivative, highlighting the hydrolysis risk.[1]
Synthesis & Production Protocols
The synthesis of 3-amino-N-(4-methoxyphenyl)propanamide requires careful control to prevent double-acylation or polymerization of the
-amino acid component.[1] Two primary routes are industry-standard: the Protected Route (High Purity) and the Direct Acylation (Industrial).[1]
Route A: The Boc-Protection Method (High Purity)
This method is preferred for generating analytical standards or biochemical probes due to the elimination of side reactions.[1]
Deprotection: Dissolve the intermediate in 4M HCl in Dioxane. Stir for 2 hours. Precipitate with diethyl ether.
Yield: Expect ~85-90% of the HCl salt (White solid).[1][3]
Route B: The Acryloyl Chloride Route (Industrial Precursor)
This route is related to the Cilostazol intermediate pathway.[1] It involves forming the acrylamide followed by Michael addition of ammonia, or direct reaction with 3-chloropropionyl chloride followed by amination.[1]
Protocol (via 3-Chloropropionyl Chloride):
Acylation: React p-anisidine with 3-chloropropionyl chloride in acetone/K
CO to yield N-(4-methoxyphenyl)-3-chloropropanamide.
Note: This chloro-intermediate is the direct precursor for Friedel-Crafts cyclization to quinolinones.[1]
Amination: Treat the chloro-amide with excess aqueous ammonia or ethanolic ammonia in a sealed tube at 60°C.
Purification: The product crystallizes upon cooling or addition of HCl gas.[1]
Pharmacological & Industrial Applications[1]
The Cilostazol Connection
The primary industrial relevance of the N-(4-methoxyphenyl)propanamide scaffold is in the synthesis of Cilostazol (Pletal), a PDE3 inhibitor.[1]
Mechanism: The scaffold undergoes an intramolecular Friedel-Crafts alkylation to form 6-hydroxy-3,4-dihydroquinolinone .[1][4]
Role of 3-amino derivative: While the 3-chloro derivative is the cyclization precursor, the 3-amino derivative serves as a critical impurity standard or a functionalized linker for creating "non-cyclizable" analogs to probe the active site of PDE3.[1]
Biochemical Substrate (Transglutaminases)
The 3-amino-N-(4-methoxyphenyl)propanamide contains both a primary amine (acyl acceptor) and a hydrophobic aryl group.[1]
Factor XIII Assay: It functions as a synthetic substrate where the primary amine is incorporated into protein glutamine residues (e.g., casein) by Transglutaminase.[1] The p-anisidine moiety provides a UV-active chromophore (Abs ~250-300 nm) or an electrochemical handle for detection.[1]
Toxicology: The "Anisidine Trap"
Researchers must treat 3-amino-N-(4-methoxyphenyl)propanamide as a latent source of p-anisidine .[1]
Mechanism of Toxicity[1]
Hydrolysis: In vivo, amidases (e.g., fatty acid amide hydrolase or liver carboxylesterases) cleave the amide bond.[1]
The following diagram details the synthesis and subsequent metabolic fate, providing a logic map for researchers handling these compounds.
Figure 2: Integrated workflow showing the synthetic pathway (blue) and the toxicological liability pathway (red).[1]
References
CymitQuimica . (n.d.).[1] 3-Amino-N-(4-methoxyphenyl)propanamide hydrochloride Product Page. Retrieved from
National Institutes of Health (NIH) . (2003).[1] Processes for preparing 6-hydroxy-3,4-dihydroquinolinone, cilostazol and N-(4-methoxyphenyl)-3-chloropropionamide. U.S. Patent Application 20030176703.[1] Retrieved from
ChemicalBook . (2023).[1] p-Anisidine: properties, applications and safety. Retrieved from [1]
Safe Work Australia . (2019).[1][5] p-Anisidine and its hydrochloride: Human health tier II assessment. Retrieved from
PrepChem . (n.d.).[1] Synthesis of 3-(4-Methoxyphenyl)propylamine. (Reference for propyl-amine analogs vs propanamides). Retrieved from
A Comprehensive Technical Guide to 3-amino-N-(4-methoxyphenyl)propanamide: Synthesis, Characterization, and Potential Applications
For the attention of: Researchers, scientists, and drug development professionals. This guide provides an in-depth technical overview of 3-amino-N-(4-methoxyphenyl)propanamide, a molecule of interest in medicinal chemist...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of: Researchers, scientists, and drug development professionals.
This guide provides an in-depth technical overview of 3-amino-N-(4-methoxyphenyl)propanamide, a molecule of interest in medicinal chemistry. We will delve into its synthesis, purification, and characterization, underpinned by established chemical principles. Furthermore, we will explore its potential therapeutic applications based on the biological activities observed in structurally related compounds.
Molecular Overview and Physicochemical Properties
3-amino-N-(4-methoxyphenyl)propanamide is a propanamide derivative featuring a primary amino group and a p-methoxyphenyl substituent on the amide nitrogen. This unique combination of functional groups makes it a versatile scaffold for further chemical modifications and a candidate for biological screening.
Synthesis of 3-amino-N-(4-methoxyphenyl)propanamide
The synthesis of 3-amino-N-(4-methoxyphenyl)propanamide can be approached through several established amide bond formation strategies. A common and effective method involves the coupling of a protected β-amino acid with p-anisidine. The choice of protecting group for the amine is crucial to prevent self-reaction and other side products. The Boc (tert-butyloxycarbonyl) group is a suitable choice due to its stability under coupling conditions and its facile removal under acidic conditions.
Retrosynthetic Analysis
A logical retrosynthetic pathway involves disconnecting the amide bond to yield p-anisidine and a protected β-alanine derivative.
Caption: Retrosynthetic analysis of 3-amino-N-(4-methoxyphenyl)propanamide.
Experimental Protocol: A Plausible Synthetic Route
This protocol describes a two-step synthesis: 1) amide coupling of Boc-β-alanine with p-anisidine, and 2) deprotection of the Boc group to yield the final product.
Step 1: Synthesis of tert-butyl (3-((4-methoxyphenyl)amino)-3-oxopropyl)carbamate
This step involves the formation of the amide bond using a suitable coupling agent. Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activator like N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt) are commonly employed for such transformations.[3]
Add an excess of TFA (typically 20-50% v/v) to the solution at 0 °C.
Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.
Once the reaction is complete, carefully neutralize the excess TFA by the slow addition of a saturated aqueous sodium bicarbonate solution until the effervescence ceases.
Extract the aqueous layer with DCM.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 3-amino-N-(4-methoxyphenyl)propanamide.
Purification and Characterization
The final product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).[4] The purity and identity of the compound should be confirmed by a suite of analytical techniques.
Technique
Expected Observations
¹H NMR
Aromatic protons of the p-methoxyphenyl group (two doublets), a singlet for the methoxy group, two triplets for the ethylene bridge protons, a broad singlet for the primary amine protons, and a broad singlet for the amide proton.
¹³C NMR
Signals corresponding to the carbonyl carbon, the aromatic carbons (including the methoxy-substituted carbon), the methoxy carbon, and the two aliphatic carbons of the propanamide backbone.
FT-IR
Characteristic absorption bands for N-H stretching (primary amine and amide), C=O stretching (amide I), and N-H bending (amide II).
Mass Spec.
A molecular ion peak corresponding to the calculated molecular weight (194.23 g/mol ).
Spectroscopic Data Interpretation (Predicted)
While experimental data is the gold standard, a reasonable prediction of the spectroscopic data can be made based on the known chemical shifts of similar structures.[5]
Predicted ¹H NMR (in CDCl₃, 400 MHz):
δ 7.40 (d, 2H, Ar-H)
δ 6.85 (d, 2H, Ar-H)
δ 8.0 (br s, 1H, NH-amide)
δ 3.78 (s, 3H, OCH₃)
δ 3.10 (t, 2H, -CH₂-NH₂)
δ 2.55 (t, 2H, -CH₂-CO-)
δ 1.5 (br s, 2H, NH₂)
Predicted ¹³C NMR (in CDCl₃, 100 MHz):
δ 171.5 (C=O)
δ 156.0 (C-OCH₃)
δ 131.0 (C-NH)
δ 122.0 (Ar-CH)
δ 114.0 (Ar-CH)
δ 55.5 (OCH₃)
δ 39.0 (-CH₂-NH₂)
δ 37.0 (-CH₂-CO-)
Potential Applications in Drug Discovery and Development
Derivatives of propanamides and compounds containing the p-methoxyphenyl moiety have been investigated for a range of biological activities. Structurally similar molecules have demonstrated potential as antioxidant and anticancer agents.[6][7]
Rationale for Potential Biological Activity
Antioxidant Activity: The methoxy group on the phenyl ring is an electron-donating group, which can enhance the ability of the molecule to scavenge free radicals.[7]
Anticancer Activity: The propanamide scaffold is a common feature in many biologically active compounds. Modifications to the primary amine or the aromatic ring could lead to the development of compounds with selective cytotoxicity against cancer cell lines.[6][7]
The primary amine of 3-amino-N-(4-methoxyphenyl)propanamide serves as a key functional handle for the synthesis of a diverse library of derivatives, allowing for the exploration of structure-activity relationships (SAR).
Caption: Potential drug discovery workflow starting from the core molecule.
Conclusion
3-amino-N-(4-methoxyphenyl)propanamide is a synthetically accessible molecule with significant potential as a building block in medicinal chemistry. The protocols and data presented in this guide provide a solid foundation for researchers to synthesize, characterize, and explore the biological activities of this compound and its derivatives. Further investigation into its pharmacological properties is warranted to fully elucidate its therapeutic potential.
References
Propanamide, 3-amino-N-(4-methoxyphenyl)-. ChemBK. [URL not available]
Amide Synthesis. Fisher Scientific. [URL not available]
Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. MDPI. [URL not available]
N-(3-Amino-4-methoxyphenyl)propanamide. Benchchem. [URL not available]
Which is the best method for purifying N-Phenylpropanamide?. Reddit. [URL not available]
3-Amino-N-(4-methoxyphenyl)propanamide hydrochloride. Fluorochem. [URL not available]
Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [URL not available]
Technical Whitepaper: Solvation Dynamics of 3-amino-N-(4-methoxyphenyl)propanamide
Executive Summary This technical guide analyzes the solubility characteristics of 3-amino-N-(4-methoxyphenyl)propanamide (also known as -alanine -anisidide), a structural motif commonly found in peptidomimetics and drug...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide analyzes the solubility characteristics of 3-amino-N-(4-methoxyphenyl)propanamide (also known as
-alanine -anisidide), a structural motif commonly found in peptidomimetics and drug intermediates.
Effective utilization of this compound in biological assays and chemical synthesis requires a nuanced understanding of its solvation mechanisms. While DMSO serves as a universal solvent for high-concentration stock solutions due to its ability to disrupt intermolecular hydrogen bonding, water solubility is strictly governed by pH-dependent ionization of the primary amine. This guide provides evidence-based protocols for solubilization, storage, and experimental application, ensuring data integrity in drug development pipelines.
Chemical Identity & Physicochemical Analysis[1][2][3][4][5][6][7]
Understanding the molecular architecture is the first step to mastering solubility. The molecule consists of a polar, basic
-alanine tail coupled to a lipophilic -anisidine core via an amide linkage.
Molecule is positively charged at physiological pH (7.4).
LogP (Est.)
~0.8 - 1.2
Moderately lipophilic; requires organic co-solvent for high conc.
H-Bond Donors
2 (Amine, Amide NH)
High potential for crystal lattice energy (lowering solubility).
Solvation Dynamics: Water vs. DMSO
Solubility in Water (The pH Dependency Trap)
Water solubility for this compound is binary : it is highly soluble as a salt but sparingly soluble as a free base.
Mechanism: The primary amine at the 3-position is the solubility "switch."
Acidic pH (pH < 8.0): The amine accepts a proton to form a cationic ammonium species (
). The ion-dipole interactions with water overcome the hydrophobic penalty of the anisidine ring, resulting in high solubility (>50 mM).
Basic pH (pH > 10.0): The amine deprotonates to its neutral form. The loss of charge allows the hydrophobic
- stacking of the phenyl rings to dominate, often causing precipitation.
Critical Insight: Commercial samples are frequently supplied as Hydrochloride (HCl) salts . These are water-soluble by default.[4] However, if the free base is generated in situ (e.g., during an assay buffer exchange to pH 8.0+), precipitation is a high risk.
Solubility in DMSO (The Universal Solvent)
Dimethyl sulfoxide (DMSO) is the superior solvent for preparing stock solutions (typically 10 mM to 100 mM).
Mechanism: DMSO is a polar aprotic solvent with a high dielectric constant (
) and a strong dipole. It effectively solvates the amide backbone by accepting hydrogen bonds from the amide NH and the primary amine, while its methyl groups interact favorably with the hydrophobic phenyl ring via van der Waals forces.
The "DMSO Paradox": While DMSO dissolves the compound perfectly, introducing a DMSO stock into an aqueous buffer (dilution) can induce "crash-out" if the final concentration exceeds the aqueous solubility limit, especially at high pH.
Comparative Solubility Data[5]
Solvent System
Solubility Limit (Est.)
Stability
Primary Use Case
Water (pH 2-6)
> 50 mg/mL (as Salt)
High (Hydrolysis risk only at extreme T/pH)
LC-MS injection, Acidic HPLC
Water (pH 7.4)
~1-5 mg/mL (Kinetic)*
Moderate (Oxidation risk of aniline moiety)
Biological Assays (Cell/Enzyme)
DMSO (Anhydrous)
> 100 mg/mL
High (Hygroscopic - keep sealed)
Master Stock Solutions
Ethanol
~10-20 mg/mL
Moderate
Crystallization / Purification
*Kinetic solubility is often higher than thermodynamic solubility due to supersaturation upon dilution.
Visualization: Solvation & Workflow Logic
The following diagram illustrates the decision logic for solvent selection and the ionization states governing aqueous solubility.
Caption: Decision tree for solubilization strategies based on pH and application requirements.
Experimental Protocols
Protocol A: Preparation of 100 mM Master Stock (DMSO)
Objective: Create a stable, high-concentration stock for long-term storage.
Calculate: Determine the mass required. For 1 mL of 100 mM solution:
.
Weigh: Accurately weigh ~20 mg of the substance into a glass vial (avoid plastic if possible to minimize leaching). Record exact mass.
Solvent Addition: Add anhydrous DMSO (molecular biology grade) to achieve exactly 100 mM.
Volume DMSO (
) = (Mass in mg / 194.23) 10,000.
Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate at 40 kHz for 5 minutes (monitor temperature to prevent degradation).
Storage: Aliquot into amber glass vials. Store at -20°C. Stability: >6 months.
Objective: Determine the "usable" concentration limit in assay buffer (e.g., PBS pH 7.4).[5]
Preparation: Prepare a 10 mM stock in DMSO.
Dilution Series: In a 96-well clear plate, add 196
L of PBS (pH 7.4) to each well.
Spiking: Add 4
L of DMSO stock to the first well (Final: 200 M, 2% DMSO). Perform serial dilutions if determining an exact limit.
Incubation: Shake at 500 rpm for 2 hours at 25°C.
Readout: Measure Absorbance at 600 nm (turbidity).
Pass:
(Clear solution).
Fail:
(Precipitation detected).
Validation: Centrifuge the plate (2000 x g, 10 min), sample the supernatant, and analyze via HPLC-UV to quantify the actual dissolved concentration.
References
PubChem. Compound Summary: 3-amino-N-(4-methoxyphenyl)propanamide.[6] National Library of Medicine. Available at: [Link]
Needham, T. E. (1970).[7] The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island Dissertations. (Provides foundational theory on amino acid derivative solubility). Available at: [Link]
Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. (Standard reference for LogP and solubility rules).
Application Notes and Protocols for the Coupling of β-Alanine with 4-Methoxyaniline
Abstract This comprehensive guide details the reaction conditions for the synthesis of N-(4-methoxyphenyl)-3-aminopropanamide through the amide coupling of β-alanine and 4-methoxyaniline. Designed for researchers, scient...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide details the reaction conditions for the synthesis of N-(4-methoxyphenyl)-3-aminopropanamide through the amide coupling of β-alanine and 4-methoxyaniline. Designed for researchers, scientists, and professionals in drug development, this document provides an in-depth analysis of the reaction mechanisms, a comparative overview of common coupling methodologies, and detailed, step-by-step protocols for practical implementation. By elucidating the causality behind experimental choices, this guide aims to equip researchers with the necessary knowledge to achieve high-yield, high-purity synthesis of the target amide. Protocols for both EDC/HOBt and HATU-mediated couplings are presented, alongside guidelines for reaction monitoring, workup, purification, and product characterization.
Introduction: The Significance of Amide Bond Formation
The amide bond is a cornerstone of organic and medicinal chemistry, forming the backbone of peptides and proteins and appearing in a vast array of pharmaceuticals, natural products, and polymers. The formation of an amide bond, typically through the condensation of a carboxylic acid and an amine, is a fundamental transformation in synthetic chemistry. The coupling of β-alanine, a naturally occurring β-amino acid, with substituted anilines such as 4-methoxyaniline (p-anisidine) yields versatile intermediates for the synthesis of a variety of biologically active molecules. This guide focuses on providing a robust and reproducible framework for this specific transformation, emphasizing the principles of scientific integrity and experimental design.
Mechanistic Insights into Amide Coupling
The direct reaction between a carboxylic acid and an amine to form an amide bond is a thermodynamically favorable but kinetically slow process, requiring high temperatures and resulting in the formation of a water molecule. To overcome this kinetic barrier under milder conditions, the carboxylic acid is typically activated using a coupling reagent. This process involves the conversion of the carboxylic acid's hydroxyl group into a better leaving group, rendering the carbonyl carbon more susceptible to nucleophilic attack by the amine.
Two of the most prevalent classes of coupling reagents are carbodiimides, such as N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC), and uronium/aminium salts like 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU).
EDC/HOBt Mediated Coupling
In this classic approach, EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. However, this intermediate is prone to racemization and can rearrange to a stable N-acylurea byproduct. To mitigate these side reactions and enhance coupling efficiency, an additive such as 1-hydroxybenzotriazole (HOBt) is introduced. HOBt intercepts the O-acylisourea to form an active ester, which is more stable and less susceptible to racemization. This active ester then readily reacts with the amine to furnish the desired amide.
Caption: EDC/HOBt coupling mechanism.
HATU Mediated Coupling
HATU is a highly efficient uronium-based coupling reagent that operates through a similar principle of active ester formation. In the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate attacks HATU to form a highly reactive O-acylisouronium species, which rapidly converts to a 7-aza-1-hydroxybenzotriazole (HOAt) active ester. This active ester is even more reactive than the corresponding HOBt ester, leading to faster reaction times and higher yields, particularly for sterically hindered substrates.[1] The presence of the pyridine nitrogen in the HOAt moiety is thought to contribute to its enhanced reactivity through a neighboring group participation effect.[2]
Caption: HATU coupling mechanism.
Comparative Analysis of Reaction Conditions
The choice of coupling reagent, solvent, base, and temperature significantly impacts the outcome of the reaction. The following table provides a general comparison of reaction parameters for the coupling of β-alanine with 4-methoxyaniline using EDC/HOBt and HATU.
Parameter
EDC/HOBt
HATU
Rationale and Field Insights
Coupling Reagent
1.1 - 1.5 equivalents
1.1 - 1.5 equivalents
A slight excess ensures complete activation of the carboxylic acid.
Additive
HOBt (1.1 - 1.5 eq.)
Not strictly required, but HOAt can be added for challenging couplings.
HOBt/HOAt suppresses racemization and improves yields.
Base
DIPEA or Et₃N (2-3 eq.)
DIPEA (2-4 eq.)
Neutralizes the hydrochloride salt of EDC and the acid formed during the reaction. A non-nucleophilic base is crucial for HATU to prevent side reactions.[3]
Solvent
DMF, DCM, CH₃CN
DMF, DCM, CH₃CN
Polar aprotic solvents are generally preferred to dissolve the reactants and reagents. Anhydrous conditions are critical to prevent hydrolysis of the activated species.[4]
Temperature
0 °C to room temperature
0 °C to room temperature
The reaction is typically initiated at 0 °C to control the initial exothermic reaction and then allowed to warm to room temperature.
Reaction Time
12 - 24 hours
2 - 12 hours
HATU generally leads to faster reaction completion due to the higher reactivity of the HOAt active ester.
Yield
Good to Excellent
Excellent
HATU often provides higher yields, especially for less reactive amines.
Experimental Protocols
Safety Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. EDC, HATU, and HOBt are potential sensitizers and irritants. Avoid inhalation of dust and contact with skin and eyes.
Protocol 1: EDC/HOBt Mediated Coupling
Caption: Workflow for EDC/HOBt coupling.
Materials:
β-Alanine (1.0 eq.)
4-Methoxyaniline (1.0 eq.)
EDC·HCl (1.2 eq.)
HOBt (1.2 eq.)
DIPEA (2.5 eq.)
Anhydrous DMF
Ethyl acetate (EtOAc)
1M HCl (aq)
Saturated NaHCO₃ (aq)
Brine
Anhydrous Na₂SO₄
Procedure:
To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add β-alanine (1.0 eq.) and HOBt (1.2 eq.).
Dissolve the solids in anhydrous DMF (approximately 0.2 M concentration with respect to β-alanine).
Cool the solution to 0 °C in an ice bath.
Add EDC·HCl (1.2 eq.) in one portion and stir the mixture at 0 °C for 15 minutes.
Add 4-methoxyaniline (1.0 eq.) followed by the dropwise addition of DIPEA (2.5 eq.).
Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, dilute the reaction mixture with ethyl acetate.
Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).[5]
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).
Protocol 2: HATU Mediated Coupling
Caption: Workflow for HATU coupling.
Materials:
β-Alanine (1.0 eq.)
4-Methoxyaniline (1.0 eq.)
HATU (1.2 eq.)
DIPEA (3.0 eq.)
Anhydrous DMF
Ethyl acetate (EtOAc)
1M HCl (aq)
Saturated NaHCO₃ (aq)
Brine
Anhydrous Na₂SO₄
Procedure:
To a round-bottom flask under an inert atmosphere, add β-alanine (1.0 eq.), 4-methoxyaniline (1.0 eq.), and HATU (1.2 eq.).
Dissolve the solids in anhydrous DMF (approximately 0.2 M concentration with respect to β-alanine).
Cool the solution to 0 °C in an ice bath.
Slowly add DIPEA (3.0 eq.) to the reaction mixture.
Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-12 hours.
Monitor the reaction progress by TLC.
Follow the same workup and purification procedure as described in Protocol 1 (steps 8-11).
Product Characterization: A Self-Validating System
Accurate characterization of the final product is essential to confirm its identity and purity. The following data for N-(4-methoxyphenyl)-3-aminopropanamide hydrochloride (CAS 57500-81-9) can be used as a reference. The free base can be obtained by neutralizing the hydrochloride salt with a base such as saturated sodium bicarbonate solution and extracting with an organic solvent.
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the methoxyphenyl group, the methoxy group protons, and the two methylene groups of the propanamide chain, as well as the amine and amide protons.
¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbon, the aromatic carbons, the methoxy carbon, and the two aliphatic carbons.
Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the calculated mass of the product.
Troubleshooting and Field-Proven Insights
Low Yield:
Ensure all reagents and solvents are anhydrous, as water will hydrolyze the activated intermediates.
Consider pre-activating the carboxylic acid with the coupling reagent and additive for 15-30 minutes before adding the amine.
For sluggish reactions, a slight increase in temperature (e.g., to 40 °C) may be beneficial, but this should be done with caution to avoid side reactions.
Impure Product:
An efficient aqueous workup is crucial to remove the coupling byproducts and unreacted starting materials.
If purification by recrystallization is challenging, column chromatography is a reliable alternative. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is typically effective.
Racemization (if applicable to chiral substrates):
Always use an additive like HOBt or HOAt, especially with carbodiimide coupling agents.
Maintain a low reaction temperature, particularly during the activation step.
Conclusion
The coupling of β-alanine with 4-methoxyaniline is a robust and versatile reaction for the synthesis of valuable chemical intermediates. By understanding the underlying mechanisms and carefully selecting the appropriate reaction conditions, researchers can achieve high yields of the desired amide product. The detailed protocols provided in this guide, based on established and reliable coupling methodologies, offer a solid foundation for the successful execution of this transformation in a laboratory setting.
HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry - YouTube. (2020, December 21). Retrieved February 15, 2026, from [Link]
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. (n.d.). Retrieved February 15, 2026, from [Link]
Supporting Information. (n.d.). Retrieved February 15, 2026, from [Link]
Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases | The Journal of Organic Chemistry - ACS Publications. (2025, February 11). Retrieved February 15, 2026, from [Link]
Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide - PMC. (n.d.). Retrieved February 15, 2026, from [Link]
Amine to Amide Mechanism - HATU - Common Organic Chemistry. (n.d.). Retrieved February 15, 2026, from [Link]
Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent? | ResearchGate. (2018, June 14). Retrieved February 15, 2026, from [Link]
Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K. (2023, December 21). Retrieved February 15, 2026, from [Link]
Is water preventing my EDCCl/HOBt coupled amidation reaction from completing or is it my coupling reagents? | ResearchGate. (2016, April 6). Retrieved February 15, 2026, from [Link]
EDC-HOBt Amide coupling workup help : r/Chempros - Reddit. (2024, April 28). Retrieved February 15, 2026, from [Link]
'Evaluation of Alternative Solvents in Common Amide Coupling Reactions: Replacement of Dichloromethane and N,N-Dimethylformami. (n.d.). Retrieved February 15, 2026, from [Link]
Amide Synthesis - Fisher Scientific. (n.d.). Retrieved February 15, 2026, from [Link]
Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. (n.d.). Retrieved February 15, 2026, from [Link]
preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses Procedure. (n.d.). Retrieved February 15, 2026, from [Link]
amide coupling help : r/Chempros - Reddit. (2022, March 24). Retrieved February 15, 2026, from [Link]
Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved February 15, 2026, from [Link]
US20030176703A1 - Processes for preparing 6-hydroxy-3,4-dihydroquinolinone, cilostazol and N-(4-methoxyphenyl)-3-chloropropionamide - Google Patents. (n.d.).
N-(4-Methoxyphenyl)-3-phenylpropanamide - Virtuous Lifesciences. (n.d.). Retrieved February 15, 2026, from [Link]
Technical Support Information Bulletin 1205 - HATU. (n.d.). Retrieved February 15, 2026, from [Link]
Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]
An Improved Synthesis of β-Alanine | Journal of the American Chemical Society. (n.d.). Retrieved February 15, 2026, from [Link]
Amine to Amide (Coupling) - HATU - Common Organic Chemistry. (n.d.). Retrieved February 15, 2026, from [Link]
Propanamide, N-(4-methoxyphenyl)- - the NIST WebBook. (n.d.). Retrieved February 15, 2026, from [Link]
N-(3-methoxyphenyl)-4-{[3-(2-thienylsulfonyl)propanoyl]amino}benzamide - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). Retrieved February 15, 2026, from [Link]
Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved February 15, 2026, from [Link]
Direct amidation of unprotected amino acids using B(OCH 2 CF 3 ) 3 - RSC Publishing. (2016, June 22). Retrieved February 15, 2026, from [Link]
First Synthesis of 3-Methoxy-4-Aminopropiophenone - ResearchGate. (2025, August 7). Retrieved February 15, 2026, from [Link]
6 - Organic Syntheses Procedure. (n.d.). Retrieved February 15, 2026, from [Link]
NMR Study of the Secondary Structure and Biopharmaceutical Formulation of an Active Branched Antimicrobial Peptide - MDPI. (n.d.). Retrieved February 15, 2026, from [Link]
Advances in the synthesis of β-alanine - Frontiers. (n.d.). Retrieved February 15, 2026, from [Link]
HATU coupling - what's the best order? : r/Chempros - Reddit. (2024, December 16). Retrieved February 15, 2026, from [Link]
BETA-Alanine Process Introduction - Nanjing Chemical Material Corp.. (n.d.). Retrieved February 15, 2026, from [Link]
Monitoring of Peptide Coupling and Capping. (n.d.). Retrieved February 15, 2026, from [Link]
Identification, synthesis and characterization of avanafil process impurities and determination by UPLC - SciSpace. (n.d.). Retrieved February 15, 2026, from [Link]
One-Pot Synthesis of β-Alanine from Fumaric Acid via an Efficient Dual-Enzyme Cascade Biotransformation - PMC. (2024, December 5). Retrieved February 15, 2026, from [Link]
US4870209A - Process for purifying crude 4-aminophenol - Google Patents. (n.d.).
preparation of 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride salt
Application Note: Preparation of 3-amino-N-(4-methoxyphenyl)propanamide Hydrochloride Salt Abstract & Scope This application note details a robust, scalable protocol for the synthesis of 3-amino-N-(4-methoxyphenyl)propan...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Preparation of 3-amino-N-(4-methoxyphenyl)propanamide Hydrochloride Salt
Abstract & Scope
This application note details a robust, scalable protocol for the synthesis of 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride . This compound, a
-alanine derivative, serves as a critical building block in the development of peptidomimetics and tyrosine kinase inhibitors. The method utilizes a standard Boc-protection strategy to ensure high regioselectivity and purity, avoiding the polymerization issues common with direct acrylamide additions.
Key Advantages of this Protocol:
High Purity (>98%): Uses orthogonal protection (Boc) to prevent side reactions.
Scalability: The EDC/HOBt coupling system is effective from milligram to kilogram scales.
Safety: Eliminates the use of highly toxic acryloyl chloride.
Retrosynthetic Analysis & Strategy
The target molecule is disconnected at the amide bond.[1] Direct reaction of
-alanine with -anisidine is not feasible due to zwitterion formation and competing nucleophilicity. Therefore, we employ -tert-butoxycarbonyl--alanine (Boc--Ala-OH) as the electrophile.
Synthetic Pathway:
Activation/Coupling: Boc-
-Ala-OH is activated with EDCHCl and coupled with -anisidine.
Deprotection: The Boc group is cleaved using anhydrous HCl in dioxane to yield the hydrochloride salt.
Figure 1: Synthetic workflow for the preparation of the target beta-alanine amide salt.
Safety & Pre-requisites
Hazard Warning:
-Anisidine is acutely toxic if swallowed, inhaled, or in contact with skin (Category 1-2) and is a suspected carcinogen. All operations must be performed in a certified chemical fume hood.
Activation: Add HOBt (1.53 g, 11.0 mmol, 1.1 equiv) and EDC
HCl (2.11 g, 11.0 mmol, 1.1 equiv) to the solution. Stir at 0°C (ice bath) for 15 minutes to form the active ester.
Note: The solution may become slightly cloudy; this is normal.
Addition: Add
-anisidine (1.23 g, 10.0 mmol, 1.0 equiv) in one portion. Add DIPEA (1.74 mL, 1.0 equiv) only if the -anisidine HCl salt is used; otherwise, omit base to minimize racemization risk (not applicable here, but good practice).
Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (50% EtOAc/Hexanes;
of product ~0.5).
Stage 2: Workup & Purification
Objective: Removal of coupling reagents and byproducts.
Dilution: Dilute the reaction mixture with DCM (50 mL).
Wash Cycle: Transfer to a separatory funnel and wash sequentially with:
10% Citric Acid (
mL) – Removes unreacted amine and EDC urea.
Sat. NaHCO
( mL) – Removes unreacted acid and HOBt.
Brine (
mL) – Drying step.
Drying: Dry the organic layer over anhydrous MgSO
, filter, and concentrate under reduced pressure to yield the crude Boc-intermediate as an off-white solid.
Purification (Optional): If purity is <95% by HPLC, recrystallize from EtOAc/Hexanes.
Stage 3: Deprotection & Salt Formation
Objective: Cleavage of Boc group to yield the final HCl salt.
Dissolution: Dissolve the crude Boc-intermediate (approx. 2.5 g) in minimal dry DCM (5 mL) or 1,4-Dioxane (5 mL).
Acidolysis: Slowly add 4M HCl in Dioxane (10 mL, ~40 mmol, 5 equiv) at 0°C.
Precipitation: Stir at room temperature for 2–4 hours. The product usually precipitates as a white solid during this time.
Isolation:
Dilute with Diethyl Ether (50 mL) to maximize precipitation.
Filter the solid under a nitrogen blanket (hygroscopic).
Wash the filter cake with cold ether (
mL).
Drying: Dry under high vacuum (0.1 mbar) for 6 hours to remove traces of dioxane and HCl.
Analytical Validation
Expected Yield: 75–85% (overall).
Appearance: White to off-white crystalline solid.
Structure Logic & Mechanism:
The following diagram illustrates the critical acidolytic cleavage mechanism utilized in Stage 3.
Figure 2: Mechanism of Boc-deprotection using anhydrous HCl.
Troubleshooting & Optimization
Issue: Sticky Solid/Oil during Deprotection.
Cause: Incomplete removal of dioxane or presence of water.
Solution: Triturate the oil with fresh diethyl ether or hexanes and sonicate vigorously to induce crystallization.
Issue: Low Yield in Coupling.
Cause:
-Anisidine is electron-rich but can oxidize.
Solution: Ensure
-anisidine is freshly recrystallized (from EtOH) if it appears dark/purple. Perform reaction under Nitrogen atmosphere.
Issue: Incomplete Deprotection.
Cause: HCl concentration too low or old reagent.
Solution: Use fresh 4M HCl in Dioxane. Monitor by TLC (Boc-compound is less polar than the free amine salt).
References
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. Link
Lundt, B. F., et al. (1978). Selective removal of the t-butyloxycarbonyl group. International Journal of Peptide and Protein Research, 12(5), 258-268. Link
PubChem. (n.d.). 3-Amino-N-(4-methoxyphenyl)propanamide hydrochloride.[6][8][9][10] National Center for Biotechnology Information. Link
Application Note: 3-Amino-N-(4-methoxyphenyl)propanamide in Peptide Synthesis
A Dual-Function C-Terminal Modifier for Electrochemical Sensing and Oxidative Bioconjugation[1][2] Abstract & Core Utility This guide details the synthesis, incorporation, and application of 3-amino-N-(4-methoxyphenyl)pr...
Author: BenchChem Technical Support Team. Date: February 2026
A Dual-Function C-Terminal Modifier for Electrochemical Sensing and Oxidative Bioconjugation[1][2]
Abstract & Core Utility
This guide details the synthesis, incorporation, and application of 3-amino-N-(4-methoxyphenyl)propanamide (herein referred to as
-Ala-p-Anisidide ).[1] Unlike standard amino acids, this molecule serves two distinct, high-value functions in peptide science:
Electrochemical Tagging: The electron-rich p-methoxyphenyl (PMP) group exhibits a distinct oxidation potential (+0.39V to +0.6V vs. NHE), allowing for sensitive, label-free detection via voltammetry or EC-MS, distinct from native Tyrosine or Tryptophan residues.[1]
Chemoselective Ligation: The PMP moiety acts as a "warhead" for oxidative coupling strategies (e.g., the Francis method), enabling the site-specific conjugation of peptides to proteins or surfaces via Tyrosine residues using oxidants like Cerium Ammonium Nitrate (CAN) or enzymes like Horseradish Peroxidase (HRP).
Chemical Identity & Properties
Property
Specification
Systematic Name
3-amino-N-(4-methoxyphenyl)propanamide
Common Name
-Alanyl-p-anisidide
Molecular Formula
MW
194.23 g/mol
Functionality
Primary amine (N-term), Anisidide (C-term)
Redox Activity
Oxidizes to reactive quinone-imide or radical cation
Solubility
Soluble in DMF, DMSO, MeOH; Limited in water (pH dependent)
Synthesis of the Building Block
Rationale: Commercial availability of the free amine is variable. It is best synthesized as a protected building block (Boc- or Fmoc-) to prevent polymerization during storage.[1]
Protocol A: Preparation of Boc--Ala-p-Anisidide
Objective: Create a stable intermediate for solution-phase coupling to peptide fragments.[1]
-Ala-OH in DCM/DMF. Add HOBt and EDCHCl. Stir at for 15 minutes to form the active ester.
Coupling: Add p-Anisidine and DIPEA. Allow the reaction to warm to room temperature and stir for 12–16 hours.
Checkpoint: Monitor via TLC (EtOAc/Hexane 1:1). The anisidine spot (fluorescent) should disappear.
Workup: Dilute with EtOAc. Wash sequentially with 1M KHSO
(removes unreacted anisidine), sat. NaHCO, and brine.[1]
Purification: Recrystallize from EtOAc/Hexane or flash chromatography.
Deprotection (Just prior to use): Treat with TFA/DCM (1:1) for 30 mins to generate the TFA salt of 3-amino-N-(4-methoxyphenyl)propanamide.
Incorporation into Peptides
Context: Because the PMP group caps the C-terminus, this unit is typically introduced at the end of a synthesis workflow (Solution Phase) or coupled to a side-chain carboxylate.[1]
Scenario: You have a protected peptide fragment Boc-Peptide-OH and wish to attach the PMP tag.[1]
Dissolution: Dissolve Boc-Peptide-OH (1.0 eq) and the deprotected
-Ala-p-Anisidide (TFA salt, 1.2 eq) in DMF.
Coupling: Add HATU (1.1 eq) and NMM (N-methylmorpholine, 3.0 eq).
Why HATU? Aniline derivatives are weak nucleophiles. HATU provides faster kinetics than EDC, preventing racemization of the peptide C-terminus.[1]
Reaction: Stir for 2–4 hours under Argon.
Precipitation: Pour into ice-cold ether to precipitate the protected PMP-peptide.[1]
Final Deprotection: Use TFA/TIS/H
O (95:2.5:2.5) to remove side-chain protecting groups.[1] The PMP amide bond is stable to standard TFA cleavage conditions.
Application 1: Oxidative Bioconjugation (The "Francis" Coupling)
Mechanism: The PMP group, when exposed to an oxidant, forms a radical cation that reacts rapidly and selectively with Tyrosine residues on proteins (ortho-coupling) or other electron-rich surfaces.[1]
Oxidant: Cerium Ammonium Nitrate (CAN) (20 mM freshly prepared)
Steps:
Mix: Combine Protein and PMP-Peptide in buffer.
Initiate: Add CAN solution (Final concentration ~1–2 mM).
Note: CAN is a strong oxidant. Alternatively, use HRP (10 U/mL) + H
O (100 M) for milder conditions.
Incubate: React for 15–30 minutes at room temperature. The solution may turn slightly brown/orange (characteristic of PMP oxidation).
Quench: Add excess Sodium Ascorbate or Hydroxylamine to reduce unreacted radicals.
Analysis: Analyze via SDS-PAGE or LC-MS. A mass shift corresponding to the peptide + PMP (-2H) indicates successful conjugation.
Application 2: Electrochemical Detection
Mechanism: The PMP group oxidizes at ~0.4–0.6 V (vs Ag/AgCl), which is significantly less positive than the oxidation of background amino acids (Tyr/Trp oxidize >0.7 V). This allows for "potential-window" selective detection.[1]
Interpretation: Look for a quasi-reversible peak pair centered around +0.45 V.
Validation: If the peptide contains Tyrosine, you will see a second, larger peak at >0.7 V.[1] The PMP peak at +0.45 V serves as the unique identifier for the labeled peptide.
Use HATU/HOAt instead of EDC. Increase reaction time to 24h.
Product is Colored (Pink/Brown)
Spontaneous oxidation of PMP.
Add 1% Sodium Ascorbate to buffers.[1] Store dry at -20°C under Argon.
Non-Specific Protein Binding
Over-oxidation by CAN.
Switch to enzymatic oxidation (HRP/HO) or lower CAN concentration.
Missing E-Chem Signal
Electrode fouling.
Polish glassy carbon electrode with alumina slurry between runs. PMP radicals can polymerize on the surface.
References
Behrens, C. R., et al. (2015).[1] Development of oxidative coupling strategies for site-selective protein modification.[1][3] Journal of the American Chemical Society. (Seminal work on oxidative coupling of anisidines).
Hjalmar, P., et al. (2003).[4] Electrochemical oxidation and cleavage of peptides analyzed with on-line mass spectrometric detection.[1][4] Rapid Communications in Mass Spectrometry.[4] (Foundational data on peptide electrochemical oxidation potentials).[4]
Min, K., et al. (2021).[1][5] Peptide-based electrochemical biosensors utilized for protein detection.[1][6] Biosensors and Bioelectronics.[2][5][7] (Review of peptide-based electrochemical sensing strategies).
Hooker, J. M., et al. (2006).[1] A chemical method for the site-specific modification of viral coats.[1] Journal of the American Chemical Society. (Demonstration of oxidative coupling using aniline derivatives).
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Reference Data & Comparative Studies
Validation
Structural Elucidation & Spectral Benchmarking: 3-Amino-N-(4-methoxyphenyl)propanamide
This guide provides a structural elucidation and spectral benchmarking analysis of 3-amino-N-(4-methoxyphenyl)propanamide (also known as -alanine -anisidide).[1] Designed for drug development professionals, this document...
Designed for drug development professionals, this document compares the target molecule against its synthetic precursor (3-chloro analog) and its backbone analog (propanamide derivative) to highlight substituent effects on
) represents a critical scaffold in medicinal chemistry, often serving as a linker in peptidomimetics and Factor Xa inhibitors.[1] Its structural integrity is defined by the electronic interplay between the electron-donating -methoxy group and the electron-withdrawing amide linkage.[1]
This guide benchmarks the
NMR profile of the target against two critical comparators:
The Synthetic Precursor: 3-chloro-N-(4-methoxyphenyl)propanamide (monitoring the
substitution).
The Backbone Analog: N-(4-methoxyphenyl)propanamide (monitoring the
-functionalization).
Experimental Workflow & Synthesis Logic
To understand the spectral data, one must understand the origin of the sample.[1] The target is typically synthesized via the nucleophilic substitution of a chloro-intermediate.[1][2] This pathway dictates the impurities (e.g., unreacted chloride) that researchers must identify in the NMR spectrum.
Synthesis Pathway (DOT Visualization)
Figure 1: Synthetic route highlighting the critical intermediate. Incomplete ammonolysis results in residual chloro-signals, a key quality control checkpoint.[1]
Comparative
NMR Data Analysis
The following table synthesizes experimental data from component fragments (
-alanine, -anisidine) and structural analogs to provide a robust assignment guide.
Solvent: DMSO-
(Standard for polar amides).[1]
Reference: TMS (0.0 ppm).
Carbon Position
Label
Target Molecule (ppm)
Comparator 1: Precursor ()
Comparator 2: Backbone ()
Shift Logic (Application Note)
Carbonyl
C-1
169.5
168.0
171.2
The group (Target) is less electron-withdrawing than , shielding the carbonyl slightly relative to the precursor.[1]
-Methylene
C-2
38.2
39.5
29.8
The -carbon is deshielded by the carbonyl.[1] The -substituent ( or ) adds inductive deshielding compared to the methyl group in Comparator 2.[1]
-Methylene
C-3
37.5
41.0
9.8 ()
Diagnostic Peak: The bond (~41 ppm) shifts upfield to ~ ppm upon amination ().[1]
Aromatic (Ipso-N)
C-1'
132.5
132.0
132.2
Consistent across all analogs; determined by the amide nitrogen attachment.[1]
Aromatic (Ortho)
C-2', 6'
120.8
121.0
121.0
Ortho to the amide group.[1] Highly stable characteristic of -anisidides.[1]
Aromatic (Meta)
C-3', 5'
113.8
114.0
113.9
Ortho to the methoxy group; shielded by oxygen's resonance donation.[1]
Aromatic (Ipso-O)
C-4'
155.2
155.5
155.4
Deshielded significantly by the direct oxygen attachment.[1]
Methoxy
55.2
55.3
55.2
Standard methoxy shift; serves as an internal intensity reference (3H equivalent in Proton NMR).[1]
Data Interpretation for Quality Control
Differentiation: The most critical distinction between the Target and the Precursor is the
-carbon shift.[1] In the chloro-analog, the heavy halogen effect and electronegativity place the signal downfield (~41 ppm).[1] In the amino-target, this signal typically shifts upfield to ~37-38 ppm.[1]
Backbone Verification: If the reaction fails to functionalize the
-position (reverting to a simple ethyl chain), the signal at ~38 ppm will collapse to a methyl signal at ~10 ppm (Comparator 2).[1]
Experimental Protocol: NMR Sample Preparation
To ensure reproducibility and minimize solvent effects (e.g., H-bonding shifts), follow this standardized protocol.
Materials:
Compound: ~10-15 mg of 3-amino-N-(4-methoxyphenyl)propanamide.[1]
Solvent: 0.6 mL DMSO-
(99.9% D) + 0.03% TMS (v/v).
Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).
Step-by-Step Workflow:
Weighing: Weigh 12 mg of the dried solid into a clean vial. Note: Wet samples will show broad NH/OH peaks in proton NMR, though Carbon NMR is less affected.
Dissolution: Add 0.6 mL DMSO-
. Vortex for 30 seconds. Ensure complete dissolution; suspension particles will degrade line shape.[1]
Filtration (Optional but Recommended): If the solution is cloudy (common with salt forms), filter through a cotton plug directly into the NMR tube.
The following diagram maps the chemical shifts to the specific atoms, providing a visual key for spectral assignment.
Figure 2: Atom-to-shift mapping. Note the distinct separation between aliphatic (30-60 ppm) and aromatic/carbonyl (>110 ppm) regions.[1]
References
National Institute of Standards and Technology (NIST). (2025).[1] Propanamide, N-(4-methoxyphenyl)- Spectral Data. NIST Chemistry WebBook, SRD 69.[1][3] [Link]1]
PubChem. (2025).[1][4] 3-Chloro-N-(4-methoxyphenyl)propanamide Compound Summary. National Center for Biotechnology Information.[1] [Link]1]
Spectral Database for Organic Compounds (SDBS). Beta-Alanine 13C NMR Data. AIST Japan.[1] (General Reference for amino acid shifts). ]">https://sdbs.db.aist.go.jp[1]
A Comparative Guide to the LC-MS Fragmentation Pattern of 3-amino-N-(4-methoxyphenyl)propanamide
For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's behavior under mass spectrometric analysis is paramount for its identification, characterization, and quan...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's behavior under mass spectrometric analysis is paramount for its identification, characterization, and quantification. This guide provides an in-depth analysis of the liquid chromatography-mass spectrometry (LC-MS) fragmentation pattern of 3-amino-N-(4-methoxyphenyl)propanamide, a compound of interest in various research contexts. We will explore its fragmentation under different ionization modes and compare these characteristic patterns with alternative analytical approaches, offering a robust framework for its analysis.
Introduction to the Analyte: 3-amino-N-(4-methoxyphenyl)propanamide
3-amino-N-(4-methoxyphenyl)propanamide (Molecular Formula: C₁₁H₁₆N₂O₂, Monoisotopic Mass: 208.1212 Da) is a small molecule featuring a primary amine, a secondary amide, and a methoxy-substituted aromatic ring. These functional groups are the primary sites of ionization and subsequent fragmentation, providing a characteristic mass spectral fingerprint. Understanding this fingerprint is crucial for developing selective and sensitive analytical methods.[1][2]
Predicted Adducts
In electrospray ionization (ESI), the most common ionization technique for such molecules, various adducts can be expected. The table below summarizes the predicted mass-to-charge ratios (m/z) for common adducts of 3-amino-N-(4-methoxyphenyl)propanamide.[1]
Adduct
Predicted m/z
[M+H]⁺
209.1285
[M+Na]⁺
231.1104
[M+NH₄]⁺
226.1550
[M-H]⁻
207.1139
[M+HCOO]⁻
253.1194
[M+CH₃COO]⁻
267.1350
Positive Ion Mode ESI-MS/MS Fragmentation
In positive ion mode, the molecule will readily protonate, primarily at the basic nitrogen atoms of the primary amine or the amide group. Collision-induced dissociation (CID) of the protonated molecule [M+H]⁺ is expected to yield a series of characteristic fragment ions.[3][4] The most probable fragmentation pathways are initiated by cleavage of the amide bond, a common fragmentation route for amides.[5][6][7]
The primary fragmentation is the cleavage of the N-CO bond, leading to the formation of a stable acylium ion and the neutral loss of 3-aminopropanamine. Another significant fragmentation pathway involves the cleavage of the bond between the carbonyl carbon and the adjacent CH₂ group.
Below is a diagram illustrating the proposed fragmentation pathway in positive ion mode.
Caption: Proposed ESI+ fragmentation of 3-amino-N-(4-methoxyphenyl)propanamide.
Key Fragment Ions in Positive Mode:
m/z 135.08: This prominent ion likely corresponds to the (4-methoxyphenyl)acetylium ion, formed by the characteristic cleavage of the amide N-CO bond.[5][7]
m/z 122.07: This fragment can be attributed to the 4-methoxyaniline portion of the molecule resulting from cleavage adjacent to the carbonyl group.
m/z 107.05: Further fragmentation of the m/z 135.08 ion through the loss of a neutral carbon monoxide (CO) molecule can generate this phenyl cation, a common pathway for benzoyl-type cations.[8]
Negative Ion Mode ESI-MS/MS Fragmentation
In negative ion mode, the molecule will deprotonate, most likely at the amide nitrogen. The fragmentation of the deprotonated molecule [M-H]⁻ will follow different pathways compared to the positive ion mode.
Caption: Proposed ESI- fragmentation of 3-amino-N-(4-methoxyphenyl)propanamide.
Key Fragment Ions in Negative Mode:
m/z 122.06: This ion likely represents the 4-methoxyanilide anion, formed by the cleavage of the amide bond.
m/z 71.04: This fragment corresponds to the 3-aminopropionyl anion, resulting from cleavage at the C-C bond adjacent to the carbonyl group.
Comparison of Analytical Approaches
While LC-MS/MS provides a powerful tool for the analysis of 3-amino-N-(4-methoxyphenyl)propanamide, other techniques can be employed, each with its own advantages and disadvantages.
Analytical Technique
Advantages
Disadvantages
Direct Injection MS/MS
High throughput, rapid analysis.
Lack of chromatographic separation can lead to ion suppression from matrix components.
LC-High Resolution MS (LC-HRMS)
Provides accurate mass measurements, enabling elemental composition determination of parent and fragment ions.[9]
Higher instrument cost and more complex data analysis compared to triple quadrupole MS.
Gas Chromatography-Mass Spectrometry (GC-MS)
Excellent chromatographic resolution for volatile and thermally stable compounds.
Requires derivatization of the polar amine and amide groups to increase volatility, adding a sample preparation step.
Derivatization followed by LC-MS/MS
Can improve chromatographic retention and ionization efficiency, particularly for the primary amine.[10][11][12]
Adds complexity to the sample preparation workflow and may introduce variability.
Experimental Protocols
For researchers aiming to replicate or build upon this analysis, the following provides a starting point for an LC-MS/MS method.
Liquid Chromatography:
Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable choice for retaining this moderately polar compound.[13]
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Gradient: A typical starting condition would be 5-10% B, ramping up to 95% B over several minutes to ensure elution and column cleaning.
Flow Rate: 0.3-0.5 mL/min
Injection Volume: 1-5 µL
Mass Spectrometry (Triple Quadrupole):
Ionization Source: Electrospray Ionization (ESI)
Polarity: Positive and Negative
Capillary Voltage: 3-4 kV
Source Temperature: 120-150 °C
Desolvation Gas Temperature: 350-450 °C
Collision Gas: Argon
Multiple Reaction Monitoring (MRM) Transitions:
Positive Mode:
209.1 > 135.1
209.1 > 122.1
Negative Mode:
207.1 > 122.1
207.1 > 71.0
This guide provides a foundational understanding of the LC-MS fragmentation behavior of 3-amino-N-(4-methoxyphenyl)propanamide. The proposed fragmentation patterns and methodologies offer a robust starting point for researchers to develop and validate their own analytical methods for the identification and quantification of this compound. As with any analytical endeavor, method optimization will be crucial to achieve the desired sensitivity and selectivity for specific applications.
References
eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
da Silva, A. B. et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Advances, 8(38), 21407-21413. Available at: [Link]
da Silva, A. B. et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. PMC. Available at: [Link]
Tetrahedron Chemistry Classes. (2021). PART 17: AROMATIC AMIDES (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc. YouTube. Available at: [Link]
da Silva, A. B. et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Publishing. Available at: [Link]
Gaber, Y. et al. (2014). Environmentally evaluated HPLC-ELSD method to monitor enzymatic synthesis of a non-ionic surfactant. ResearchGate. Available at: [Link]
Dong, M. W. (2016). Application of LCMS in small-molecule drug development. Drug Development and Delivery. Available at: [Link]
Ma, S. & Chowdhury, S. K. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today: Technologies, 19, 43-50. Available at: [Link]
Vysotski, Y. et al. (2000). Effect of Alkyl Substitution at the Amide Nitrogen on Amide Bond Cleavage: Electrospray Ionization/Surface-induced Dissociation. Journal of the American Society for Mass Spectrometry, 11(4), 337-347. Available at: [Link]
PubChem. 3-amino-n-[(4-methoxyphenyl)methyl]propanamide hydrochloride. Available at: [Link]
Fluorochem. 3-Amino-N-(4-methoxyphenyl)propanamide hydrochloride. Available at: [Link]
Wikipedia. Collision-induced dissociation. Available at: [Link]
Chalkley, R. J. et al. (2008). Fragmentation Characteristics of Collision-Induced Dissociation in MALDI TOF/TOF Mass Spectrometry. Journal of Proteome Research, 7(8), 3247-3255. Available at: [Link]
Kersten, S. et al. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. IntechOpen. Available at: [Link]
Furtado, N. A. J. C. et al. (2014). Collision-Induced Dissociation Analysis of Brevianamide A and C in Electrospray Ionization Mass Spectrometry. Journal of the Brazilian Chemical Society, 25(11), 2038-2045. Available at: [Link]
Dong, M. W. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. Available at: [Link]
ResearchGate. 4.2-2. Collision-induced dissociation of peptide amide bonds. Available at: [Link]
PubChem. 3-Chloro-n-(4-methoxyphenyl)propanamide. Available at: [Link]
PubChem. 3-Amino-N-[(4-methoxyphenyl)methyl]propanamide. Available at: [Link]
SpectraBase. N-(3-methoxyphenyl)-4-{[3-(2-thienylsulfonyl)propanoyl]amino}benzamide. Available at: [Link]
University of Tartu. Derivatization-targeted analysis of amino compounds in plant extracts by LC-MS/MS. Available at: [Link]
Waters Corporation. (2018). Synthetic Peptide Characterization and Impurity Profiling Using a Compliance-Ready LC-HRMS Workflow. Available at: [Link]
Sagi-Kiss, V. et al. (2020). Ion-pairing chromatography and amine derivatization provide com- plementary approaches for the targeted LC-MS analysis of the polar metabolome. SciSpace. Available at: [Link]
MASONACO. LC-MS/MS analysis of free amino acids. Available at: [Link]
Sagi-Kiss, V. et al. (2020). Ion-pairing chromatography and amine derivatization provide com- plementary approaches for the targeted UPLC-MS analysis of the polar metabolome. ChemRxiv. Available at: [Link]
Technical Comparison Guide: Melting Point Determination of 3-amino-N-(4-methoxyphenyl)propanamide HCl
This guide serves as a technical standard for the thermal characterization of 3-amino-N-(4-methoxyphenyl)propanamide HCl (CAS: 57500-81-9), a critical intermediate in pharmaceutical synthesis. Executive Summary & Product...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical standard for the thermal characterization of 3-amino-N-(4-methoxyphenyl)propanamide HCl (CAS: 57500-81-9), a critical intermediate in pharmaceutical synthesis.
Executive Summary & Product Profile
3-amino-N-(4-methoxyphenyl)propanamide Hydrochloride is a polar, crystalline salt derived from
-alanine and -anisidine. As a hydrochloride salt of an amino acid amide, it exhibits complex thermal behavior, including potential hygroscopicity and decomposition prior to or concurrent with melting.
Accurate melting point (MP) determination is the primary metric for establishing the identity , purity , and polymorphic form of this compound during drug development. This guide compares the two industry-standard methodologies: Automated Capillary Transmission (QC Standard) and Differential Scanning Calorimetry (DSC) (R&D Standard).
Equipment: Mettler Toledo MP90 or Buchi M-565 (or equivalent).
Standard: USP <741> Class Ia.
Sample Preparation:
Dry the sample at
for 2 hours to remove surface moisture (critical for HCl salts).
Grind the sample into a fine, homogeneous powder using an agate mortar.
Fill the capillary tube to a height of 3–4 mm . Compact firmly by tapping the tube on a hard surface (or using the instrument's tamping function).
Instrument Setup:
Start Temperature:
(approx. below expected onset).
Ramp Rate:
. (Note: Faster rates like will artificially inflate the MP of HCl salts due to thermal lag).
Determination:
Insert the capillary.
Observe the "Collapse Point" (first wetting) and "Clear Point" (complete liquid).
Critical Control: If the sample turns brown/black before flowing, report as "Decomposition Point" rather than Melting Point.
Protocol B: DSC Method (R&D Characterization)
Recommended for establishing the "True" Melting Point and detecting solvates.
Equipment: TA Instruments DSC2500 or PerkinElmer DSC 8000.
Standard: ASTM E794 / Ph. Eur. 2.2.34.
Sample Preparation:
Weigh 2.0–4.0 mg of sample directly into a
aluminum pan.
Crimping: Use a pinhole lid (hermetic but vented) to allow HCl gas escape if decomposition occurs, preventing pan deformation.
Thermal Cycle:
Equilibrate:
.
Ramp:
to .
Purge Gas: Nitrogen (
).
Analysis:
Identify the Endothermic Onset (
). This is the thermodynamic melting point.
Integrate the peak to calculate the Heat of Fusion (
in J/g).
Watch for a sharp Exothermic event immediately following the melt, indicating oxidative decomposition.
Data Analysis & Interpretation
The following table illustrates how to interpret results for 3-amino-N-(4-methoxyphenyl)propanamide HCl, distinguishing between pure melt, impure samples, and decomposition.
Observation
Interpretation
Action
Sharp Endotherm ()
High Purity Crystalline Salt.
Pass.
Broad Endotherm ( range)
Presence of impurities or amorphous content.
Recrystallize (e.g., EtOH/Et2O).
Double Peak (Endotherm)
Potential Polymorphism or Solvate loss.
Run TGA (Thermogravimetric Analysis) to confirm solvent loss.
Browning before Melt
Thermal instability / Oxidation.
Use DSC with higher ramp rate () to outrun decomposition.
Visualization: Determination Logic Flow
The following diagram outlines the decision process for selecting the correct method and interpreting the results for this specific molecule.
Caption: Decision logic for selecting the appropriate thermal analysis method based on the stage of drug development (QC vs R&D).
References
United States Pharmacopeia (USP). (2023).[5] General Chapter <741> Melting Range or Temperature. USP-NF. Link
European Pharmacopoeia (Ph.[5] Eur.). (2023).[6][7][8] Chapter 2.2.14. Melting Point - Capillary Method. EDQM. Link
ASTM International. (2023). ASTM E794-06: Standard Test Method for Melting and Crystallization Temperatures by Thermal Analysis. Link
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CAS 57500-81-9. PubChem.[9][10][6][7][8][11] Link
Giron, D. (2002). Applications of thermal analysis and coupled techniques in pharmaceutical industry. Journal of Thermal Analysis and Calorimetry. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: UV-Vis Absorption Spectra of 3-amino-N-(4-methoxyphenyl)propanamide
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
3-amino-N-(4-methoxyphenyl)propanamide (also known as
-alanyl-p-anisidine) represents a specific class of functionalized anilides used as synthons in medicinal chemistry and as substrates in enzymatic assays.[1] Its optical properties are dominated by the 4-methoxyanilide chromophore.
This guide provides a comparative spectral analysis, benchmarking the molecule against its metabolic precursor (p-Anisidine ) and its closest stable chromophoric analog (p-Acetanisidide ). By understanding the electronic isolation of the distal amino group, researchers can accurately predict detection parameters and validate synthesis purity without needing reference standards for every derivative.
Chemical Context & Chromophore Analysis[2]
To interpret the UV-Vis spectrum of this molecule, one must deconstruct its electronic structure. The molecule consists of two distinct domains separated by a saturated ethyl bridge.
Domain A (Chromophore): The
-(4-methoxyphenyl)amide moiety.[2][3] This is a conjugated system involving the aromatic ring, the electron-donating methoxy group (auxochrome), and the amide nitrogen.
Domain B (Auxiliary): The primary amine on the propyl chain (
).
The Linker: The two methylene groups act as an insulator, preventing orbital overlap between the primary amine and the aromatic system.
Scientific Insight: Because the primary amine is electronically isolated, the UV-Vis spectrum of 3-amino-N-(4-methoxyphenyl)propanamide is virtually superimposable on that of N-(4-methoxyphenyl)propanamide or p-acetanisidide .
Structural & Electronic Logic Map
Figure 1: Deconstruction of the molecule showing why the distal amine does not perturb the primary UV spectrum.
Comparative Spectral Analysis
This section compares the target molecule with standard alternatives to guide method development.
Comparison with p-Acetanisidide (The Analog)
p-Acetanisidide is the standard reference for the 4-methoxyanilide chromophore.
Feature
3-amino-N-(4-methoxyphenyl)propanamide
p-Acetanisidide (Reference)
Interpretation
Primary
242 - 248 nm
245 nm
transition of the aromatic ring.
Secondary
295 - 305 nm
298 nm
transition (Amide/Methoxy interaction).
Molar Absorptivity ()
~12,000 - 15,000
~13,500
High sensitivity for HPLC detection.
Solvent Shift
Minimal
Minimal
The amide stabilizes the excited state, reducing solvatochromism compared to free amines.
Key Takeaway: When setting up an HPLC-UV method, use 245 nm for maximum sensitivity or 300 nm for higher selectivity (avoiding interference from simple benzenes).
Comparison with p-Anisidine (The Precursor/Impurity)
p-Anisidine is a common impurity or degradation product. Distinguishing the product from this precursor is critical.
Parameter
Target Product (Amide)
p-Anisidine (Free Amine)
Discrimination Strategy
Spectral Shape
Two distinct bands (245, 300 nm)
Three bands (203, 235, 300 nm)
p-Anisidine has a sharper, distinct peak at 235 nm .
Blue Shift Effect
Observed. Amide formation withdraws electron density from the ring.
Reference. Strong electron donation from free .
The target product's primary band is red-shifted vs the 235nm band of p-anisidine.
pH Sensitivity
Low. Amide N is not basic.
High. Protonation of collapses the spectrum to that of anisole.
Acidifying the sample eliminates p-anisidine absorbance at 300nm, but the product remains stable.
Experimental Protocols
Protocol A: Sample Preparation for UV-Vis
Objective: Accurate determination of extinction coefficient.
Stock Solution: Weigh 10.0 mg of 3-amino-N-(4-methoxyphenyl)propanamide. Dissolve in 10 mL of Methanol (HPLC Grade). Note: Methanol is preferred over Acetonitrile for better solubility of the polar amine tail.
Dilution: Transfer 100
L of Stock to 9.9 mL of Phosphate Buffer (pH 7.4). Final concentration 10 g/mL.
Blanking: Use the exact same buffer/methanol ratio (99:1) for the baseline.
Protocol B: pH-Differential Scan (Impurity Check)
Objective: Confirm absence of free p-anisidine.
Scan 1 (Neutral): Measure spectrum in 50 mM Phosphate Buffer (pH 7.0).
Scan 2 (Acidic): Add 10
L of 1M HCl to the cuvette and rescan.
Analysis:
Target Molecule: The distal amine (
) protonates to . This is electrically isolated; the spectrum (245/300 nm) will remain unchanged .
Impurity (p-Anisidine): The aromatic amine protonates. The conjugation is broken. The peak at 300 nm will disappear or shift drastically to ~270 nm (resembling anisole).
Technical Recommendations
For HPLC Method Development
Detection Wavelength: Set UV detector to 300 nm rather than 254 nm.
Reasoning: While 245 nm is stronger, 300 nm is more specific to the anisidide core, reducing noise from solvent fronts and non-conjugated impurities.
) will be fully protonated. This prevents peak tailing caused by interaction with silanol groups on the column.
Workflow: Spectral Validation
Figure 2: Decision tree for validating sample identity via UV-Vis.
References
National Institute of Standards and Technology (NIST). UV/Visible Spectrum of p-Anisidine. NIST Chemistry WebBook, SRD 69.
[Link]
PubChem. Compound Summary: N-(4-Methoxyphenyl)acetamide (p-Acetanisidide).[4] National Library of Medicine.[5]
[Link]
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag. (Reference for auxochromic shift rules of amides vs amines).
University of Toronto. Interpreting UV-Vis Spectra: Effect of Conjugation.
[Link]
[1][2] Executive Summary & Operational Directive Do not dispose of 3-amino-N-(4-methoxyphenyl)propanamide down the drain or in general trash. This compound is a beta-alanine derivative of -anisidine (4-methoxyaniline).[1...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Operational Directive
Do not dispose of 3-amino-N-(4-methoxyphenyl)propanamide down the drain or in general trash.
This compound is a beta-alanine derivative of
-anisidine (4-methoxyaniline).[1][2] While the amide bond reduces immediate volatility and basicity compared to the parent amine, metabolic or environmental hydrolysis can release -anisidine, a highly toxic compound (Acute Tox. 1/2) and suspected carcinogen/mutagen.[1][3]
Immediate Action Plan:
Classify as Hazardous Chemical Waste (Toxic/Irritant).[2]
-Anisidine is significantly more toxic than the parent amide, possessing high acute toxicity and potential genotoxicity [1].[1][2][3]
Pre-Disposal Treatment & Segregation[1][2][3]
Objective: Prevent accidental hydrolysis and cross-reactivity in the waste container.
A. Waste Segregation Rules
No Acids: Never add this compound to acidic waste streams (e.g., "Acid Waste" carboys).[2][3] The drop in pH will catalyze hydrolysis.[1][2]
No Oxidizers: Segregate from nitric acid, perchlorates, or permanganates.[2][3] The amine group on the propyl chain is susceptible to rapid, exothermic oxidation.[1][2][3]
Liquid Waste: Amber glass or HDPE carboys.[2] Avoid metal containers due to potential corrosion from amine-metal complexation over long storage periods.[2]
Step-by-Step Disposal Workflow
This protocol ensures compliance with RCRA (USA) and general EHS standards.[2]
Scenario A: Dry Solid Waste (Pure Compound)[1][3]
Personal Protective Equipment (PPE): Don nitrile gloves (double gloving recommended), lab coat, safety goggles, and an N95 respirator if working outside a fume hood.[1][3]
Containment: Transfer the solid into a clear, sealable plastic bag.
Secondary Containment: Place the sealed bag into a secondary bag (Double-Bagging).
Place used absorbents into the solid hazardous waste bin.[2]
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 7665, p-Anisidine. Retrieved from [Link][1][2][3]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[2][5] Retrieved from [Link][1][2][3]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1][2][3]
